Cas no 2034240-08-7 (N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-3-(phenylsulfanyl)propanamide)

• Product Name: N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-3-(phenylsulfanyl)propanamide
• CAS No: 2034240-08-7
• MF: C₁₉H₂₄N₂OS₂
• MW: 360.536662101746
• CID: 6421525
• PubChem ID: 119101532
• Update Time: 2025-10-28

N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-3-(phenylsulfanyl)propanamide
• N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-3-(phenylsulfanyl)propanamide
• F6512-1823
• N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-3-phenylsulfanylpropanamide
• 2034240-08-7
• AKOS026692783
• N-((4-cyclohexylthiazol-2-yl)methyl)-3-(phenylthio)propanamide

• Inchi： 1S/C19H24N2OS2/c22-18(11-12-23-16-9-5-2-6-10-16)20-13-19-21-17(14-24-19)15-7-3-1-4-8-15/h2,5-6,9-10,14-15H,1,3-4,7-8,11-13H2,(H,20,22)
• InChI Key： ZRPPHXXRDPAYQR-UHFFFAOYSA-N
• SMILES： S1C(CNC(CCSC2C=CC=CC=2)=O)=NC(=C1)C1CCCCC1

Computed Properties

• Exact Mass: 360.13300574g/mol
• Monoisotopic Mass: 360.13300574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.5Ų

Additional information on N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-3-(phenylsulfanyl)propanamide

Comprehensive Overview of N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-3-(phenylsulfanyl)propanamide (CAS No. 2034240-08-7)

The compound N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-3-(phenylsulfanyl)propanamide (CAS No. 2034240-08-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazole ring and a phenylsulfanyl moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-3-(phenylsulfanyl)propanamide has surged, driven by advancements in medicinal chemistry and drug discovery. This compound’s CAS No. 2034240-08-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its thiazole core is known for its role in enhancing molecular stability and bioavailability, which are critical factors in designing effective therapeutics.

One of the most discussed topics in the scientific community is the compound’s potential as a kinase inhibitor. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is linked to diseases such as cancer and inflammatory disorders. The phenylsulfanyl group in N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-3-(phenylsulfanyl)propanamide may contribute to selective binding, making it a valuable tool for targeted therapy development. This aligns with the growing trend of precision medicine, where researchers aim to tailor treatments based on individual genetic profiles.

Another area of interest is the compound’s synthetic versatility. The presence of both cyclohexyl and thiazole groups allows for modular modifications, enabling chemists to explore a wide range of derivatives. This flexibility is crucial for optimizing pharmacokinetic properties, such as absorption and metabolism, which are key considerations in drug design. Additionally, the sulfanyl linkage offers opportunities for further functionalization, expanding its utility in chemical synthesis.

From an industrial perspective, N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-3-(phenylsulfanyl)propanamide is also being explored for its potential in material science. Its aromatic and heterocyclic components could contribute to the development of advanced polymers or coatings with enhanced durability. This dual applicability in both life sciences and material engineering underscores its interdisciplinary significance.

In summary, N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-3-(phenylsulfanyl)propanamide (CAS No. 2034240-08-7) represents a multifaceted compound with broad potential. Its structural features, including the thiazole ring and phenylsulfanyl group, make it a subject of intense study in drug discovery, chemical synthesis, and material innovation. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.